Cas no 2044-22-6 (Trinonylamine)

• Product Name: Trinonylamine
• CAS No: 2044-22-6
• MF: C₂₇H₅₇N
• MW: 395.748188734055
• MDL: MFCD00053817
• CID: 263975
• PubChem ID: 87577556
• Update Time: 2025-08-05

Trinonylamine Chemical and Physical Properties

Names and Identifiers

• 1-Nonanamine,N,N-dinonyl-
• Trinonylamine
• N,N-di(nonyl)nonan-1-amine
• Amines,tri-C8-10-alkyl
• Tri-n-nonylamin
• TRI-N-NONYLAMINE
• Trinonylamin
• trinonyl-amine
• T72050
• 1-Nonanamine, N,N-dinonyl-
• N, N-di(nonyl)nonan-1-amine
• BS-21890
• DTXSID20880447
• FT-0655875
• 2044-22-6
• N,N-Dinonyl-1-nonanamine
• CS-0213234
• NS00061338
• T1826
• SCHEMBL36450
• MFCD00053817
• ZQJAONQEOXOVNR-UHFFFAOYSA-N

• MDL： MFCD00053817
• Inchi： 1S/C27H57N/c1-4-7-10-13-16-19-22-25-28(26-23-20-17-14-11-8-5-2)27-24-21-18-15-12-9-6-3/h4-27H2,1-3H3
• InChI Key： ZQJAONQEOXOVNR-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCC)(CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 395.44900
• Monoisotopic Mass: 395.449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.1

Experimental Properties

• Color/Form: Not determined
• Density: 0,81 g/cm3
• Melting Point: 35.75°C (estimate)
• Boiling Point: 270°C/1mmHg(lit.)
• Flash Point: 206.9±17.0 °C
• Refractive Index: 1.4500 to 1.4540
• PSA: 3.24000
• LogP: 9.54020
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Trinonylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Trinonylamine

Trinonylamine: A Comprehensive Overview

Trinonylamine, also known by its CAS number 2044-22-6, is a chemical compound that has garnered significant attention in various industrial and scientific applications. This compound, classified as a tertiary amine, is widely used in the production of surfactants, corrosion inhibitors, and specialty chemicals. Its unique chemical properties make it a versatile ingredient in numerous formulations, particularly in the pharmaceutical, agricultural, and cosmetic industries.

The molecular structure of Trinonylamine consists of three alkyl groups attached to a central nitrogen atom. This configuration imparts excellent stability and reactivity, enabling it to act as an effective emulsifier and stabilizer in diverse chemical systems. Recent studies have highlighted its role in enhancing the performance of biodegradable surfactants, which aligns with the growing demand for eco-friendly products in the market.

One of the most notable applications of Trinonylamine is in the formulation of corrosion inhibitors. Researchers have demonstrated that this compound can significantly reduce metal corrosion in harsh environments, making it invaluable in industries such as oil and gas, automotive manufacturing, and marine engineering. The ability of Trinonylamine to form protective films on metal surfaces has been extensively studied, with recent advancements focusing on its compatibility with sustainable materials.

In the pharmaceutical sector, Trinonylamine is employed as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its role in drug delivery systems has been explored, particularly in improving the bioavailability of poorly soluble drugs. Recent clinical trials have shown promising results, indicating that formulations incorporating Trinonylamine can enhance drug efficacy while minimizing side effects.

The agricultural industry has also benefited from the use of Trinonylamine as a component in pesticides and herbicides. Its ability to enhance the solubility and stability of active ingredients has led to more efficient crop protection solutions. Moreover, ongoing research is focused on developing biodegradable formulations that minimize environmental impact, further solidifying Trinonylamine's role in sustainable agriculture.

From a manufacturing perspective, the synthesis of Trinonylamine involves a multi-step process that requires precise control over reaction conditions. Recent innovations in catalytic processes have improved yield and reduced production costs, making it more accessible for large-scale industrial applications. The use of green chemistry principles in its production has also gained traction, contributing to a more sustainable supply chain.

In terms of safety and regulatory compliance, Trinonylamine is classified as a non-hazardous substance under most international standards. However, proper handling procedures are recommended to ensure worker safety and environmental protection. Regulatory bodies continue to monitor its usage across industries to ensure adherence to safety guidelines and environmental standards.

Looking ahead, the demand for Trinonylamine is expected to grow due to its versatility and compatibility with eco-friendly technologies. Ongoing research into its applications in advanced materials science and nanotechnology promises new opportunities for innovation. As industries increasingly prioritize sustainability, compounds like Trinonylamine are likely to play a pivotal role in shaping future technologies.